Cas no 113502-63-9 (Phenol, 4-nitro-,chromium(3+) salt (3:1))

• Product Name: Phenol, 4-nitro-,chromium(3+) salt (3:1)
• CAS No: 113502-63-9
• MF: C₁₈H₁₂CrN₃O₉
• MW: 466.298686027527
• CID: 170615
• PubChem ID: 3087157
• Update Time: 2025-04-19

Phenol, 4-nitro-,chromium(3+) salt (3:1) Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-nitro-,chromium(3+) salt (3:1)
• chromium(3+),4-nitrophenolate
• Phenol, p-nitro-, chromium(3+) salt
• DTXSID80150431
• p-Nitrophenol chromium(3+) salt
• 113502-63-9
• Phenol, 4-nitro-, chromium(3+) salt

• Inchi： 1S/3C6H5NO3.Cr/c3*8-6-3-1-5(2-4-6)7(9)10;/h3*1-4,8H;/q;;;+3/p-3
• InChI Key： NXZWGKSCZUNVJU-UHFFFAOYSA-K
• SMILES： [Cr+3].[O-]C1C=CC(=CC=1)[N+](=O)[O-].[O-]C1C=CC(=CC=1)[N+](=O)[O-].[O-]C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 464.00336
• Monoisotopic Mass: 465.997859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 207Ų

Experimental Properties

• PSA: 198.6